Cas no 22184-24-3 (Benzenemethanol,2-chloro-, 1-acetate)

Benzenemethanol,2-chloro-, 1-acetate structure
22184-24-3 structure
Product Name:Benzenemethanol,2-chloro-, 1-acetate
CAS No:22184-24-3
MF:C9H9ClO2
MW:184.619561910629
CID:290315
PubChem ID:346228
Update Time:2025-04-19

Benzenemethanol,2-chloro-, 1-acetate Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol,2-chloro-, 1-acetate
    • 2-chlorobenzyl acetate
    • 2-ClC6H4CH2OAc
    • o-Chlorbenzylacetat
    • o-chlorobenzyl acetate
    • 22184-24-3
    • NSC-404380
    • NSC404380
    • (2-chlorophenyl)methyl acetate
    • DTXSID50323594
    • SCHEMBL2659085
    • Inchi: 1S/C9H9ClO2/c1-7(11)12-6-8-4-2-3-5-9(8)10/h2-5H,6H2,1H3
    • InChI Key: AJZBDZTYAJVGNV-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1COC(C)=O

Computed Properties

  • Exact Mass: 184.02900
  • Monoisotopic Mass: 184.029
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.197
  • Boiling Point: 237.2°Cat760mmHg
  • Flash Point: 106.5°C
  • Refractive Index: 1.523
  • PSA: 26.30000
  • LogP: 2.40310

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